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Compound of Interest

Compound Name: 3-Nitrophthalhydrazide

Cat. No.: B1587705

An In-depth Technical Guide to the Chemical Properties of 3-Nitrophthalhydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitrophthalhydrazide, also known by its systematic name 2,3-Dihydro-5-nitro-1,4-
phthalazinedione, is a solid organic compound with the CAS Number 3682-15-3.[1][2] It
appears as a light yellow to dark green crystalline powder.[1][2][3] Structurally, it consists of a
phthalhydrazide core with a nitro group (-NO2) attached to the aromatic ring.[1] This compound
is a crucial intermediate in various chemical syntheses, most notably in the production of the
chemiluminescent agent luminol (3-aminophthalhydrazide).[4][5] Its functional groups, the nitro
and hydrazide moieties, make it a versatile building block for creating more complex molecules,
with applications in pharmaceuticals, agrochemicals, and materials science.[1][3][6] It is also
utilized in proteomics research and in the preparation of specialized metal-coordinated
compounds.[7][8]

Chemical and Physical Properties

3-Nitrophthalhydrazide is characterized by its high melting point and limited solubility in water,
though it exhibits moderate solubility in some organic solvents.[1][9] The predicted pKa
suggests it is weakly acidic.[1][6]

Physical and Chemical Data
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The core quantitative properties of 3-Nitrophthalhydrazide are summarized in the table below

for easy reference and comparison.

Property Value Source(s)
CAS Number 3682-15-3 [1][2]
Molecular Formula CsHsN30a4 [1][2][6]
Molecular Weight 207.14 g/mol [2][6][10]
Appearance Light yellow to Brown to Dark RO
green powder/crystal
Melting Point >300 °C (decomposes) [2][6]
Density (Predicted) 1.555 + 0.06 g/cm?3 [2][3][11]
pKa (Predicted) 9.26 £ 0.20 [11[2][3][6]
LogP (Predicted) 0.64780 [11]
Topological Polar Surface Area  111.54 A2 [11]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor 4 o

Count

Solubility and Handling

e Solubility: The compound is sparingly soluble in water but shows moderate solubility in
organic solvents like dimethyl sulfoxide (DMSO).[1][9]

o Storage: It should be stored in a well-ventilated place under an inert atmosphere at room

temperature.[2][3][6]

o Safety: Standard laboratory personal protective equipment, including gloves, eye shields,

and a dust mask, should be used when handling the solid powder.[10][12]

Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b1587705?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-nitrophthalhydrazide-dic11986.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4262952.aspx
https://www.guidechem.com/encyclopedia/3-nitrophthalhydrazide-dic11986.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4262952.aspx
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4262952.aspx
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/278084
https://www.guidechem.com/encyclopedia/3-nitrophthalhydrazide-dic11986.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4262952.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4262952.htm
https://cymitquimica.com/cas/3682-15-3/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4262952.aspx
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4262952.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4262952.htm
https://wap.guidechem.com/dictionary/en/3682-15-3.html
https://www.guidechem.com/encyclopedia/3-nitrophthalhydrazide-dic11986.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4262952.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4262952.htm
https://www.lookchem.com/404.htm
https://wap.guidechem.com/dictionary/en/3682-15-3.html
https://wap.guidechem.com/dictionary/en/3682-15-3.html
https://www.guidechem.com/encyclopedia/3-nitrophthalhydrazide-dic11986.html
https://www.guidechem.com/encyclopedia/3-nitrophthalhydrazide-dic11986.html
https://www.guidechem.com/encyclopedia/3-nitrophthalhydrazide-dic11986.html
https://cymitquimica.com/cas/3682-15-3/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4262952.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4262952.htm
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/278084
https://www.chemicalbook.com/msds/3-nitrophthalhydrazide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3-Nitrophthalhydrazide is most commonly synthesized via the dehydration reaction between
3-nitrophthalic acid and hydrazine. It serves as the direct precursor to luminol through the
reduction of its nitro group.

Synthesis of 3-Nitrophthalhydrazide

This protocol outlines the formation of the cyclic diamide from 3-nitrophthalic acid.[4] The
reaction involves heating the reactants in a high-boiling point solvent to drive the dehydration
and cyclization process.

Materials:

3-nitrophthalic acid

10% aqueous solution of hydrazine

Triethylene glycol

Deionized water

Procedure:

Combine 1.3 g of 3-nitrophthalic acid and 2 mL of 10% aqueous hydrazine in a large test
tube.

o Gently heat the mixture with a microburner until the solid dissolves completely.

e Add 4 mL of triethylene glycol and a boiling stone to the test tube.

o Fit the test tube with a thermometer and heat the solution vigorously, allowing the
temperature to rise rapidly past the boiling point of water.

e Maintain a constant temperature between 210°C and 220°C for approximately two minutes.

[4]
o Allow the reaction vessel to cool to about 100°C.

e Add 20 mL of hot water to the cooled mixture.
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« Continue to cool the test tube to room temperature to allow the product to crystallize.

¢ Collect the solid 3-Nitrophthalhydrazide crystals via vacuum filtration using a Hirsch or
Buchner funnel.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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